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  3. (2S,3S,4S,5R,6R)-6-[[(3R,11aS)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
(2S,3S,4S,5R,6R)-6-[[(3R,11aS)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid (2S,3S,4S,5R,6R)-6-[[(3R,11aS)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 131749-23-0
VCID: VC21228177
InChI: InChI=1S/C22H32O9/c1-22-6-4-12-11-5-7-28-8-10(11)2-3-13(12)15(22)14(9-29-22)30-21-18(25)16(23)17(24)19(31-21)20(26)27/h8,11-19,21,23-25H,2-7,9H2,1H3,(H,26,27)/t11?,12?,13?,14-,15?,16-,17-,18+,19-,21+,22-/m0/s1
SMILES: CC12CCC3C(C1C(CO2)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=COCCC35
Molecular Formula: C22H32O9
Molecular Weight: 440.5 g/mol

(2S,3S,4S,5R,6R)-6-[[(3R,11aS)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid

CAS No.: 131749-23-0

Cat. No.: VC21228177

Molecular Formula: C22H32O9

Molecular Weight: 440.5 g/mol

* For research use only. Not for human or veterinary use.

(2S,3S,4S,5R,6R)-6-[[(3R,11aS)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid - 131749-23-0

Specification

CAS No. 131749-23-0
Molecular Formula C22H32O9
Molecular Weight 440.5 g/mol
IUPAC Name (2S,3S,4S,5R,6R)-6-[[(3R,11aS)-11a-methyl-2,3,3a,3b,4,5,8,9,9a,9b,10,11-dodecahydro-[1]benzofuro[5,4-f]isochromen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C22H32O9/c1-22-6-4-12-11-5-7-28-8-10(11)2-3-13(12)15(22)14(9-29-22)30-21-18(25)16(23)17(24)19(31-21)20(26)27/h8,11-19,21,23-25H,2-7,9H2,1H3,(H,26,27)/t11?,12?,13?,14-,15?,16-,17-,18+,19-,21+,22-/m0/s1
Standard InChI Key XKXFIKALWNIKQF-BOZAJWKGSA-N
Isomeric SMILES C[C@]12CCC3C(C1[C@H](CO2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)CCC5=COCCC35
SMILES CC12CCC3C(C1C(CO2)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=COCCC35
Canonical SMILES CC12CCC3C(C1C(CO2)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=COCCC35

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